Cas no 1018666-02-8 ({8-methyl-1,4-dioxa-8-azaspiro4.5decan-2-yl}methanamine)

Technical Introduction: {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine is a spirocyclic amine derivative featuring a 1,4-dioxa-8-azaspiro[4.5]decane core with a methyl substituent at the 8-position and an aminomethyl group at the 2-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The spirocyclic framework enhances conformational rigidity, which can improve binding selectivity in bioactive molecules. The presence of both amine and ether functionalities offers versatile reactivity for further derivatization. Its stability under typical reaction conditions and compatibility with diverse synthetic methodologies underscore its utility in medicinal chemistry and material science applications.
{8-methyl-1,4-dioxa-8-azaspiro4.5decan-2-yl}methanamine structure
1018666-02-8 structure
Product Name:{8-methyl-1,4-dioxa-8-azaspiro4.5decan-2-yl}methanamine
CAS No:1018666-02-8
MF:C9H18N2O2
MW:186.251422405243
CID:6130095
PubChem ID:55263174
Update Time:2025-06-23

{8-methyl-1,4-dioxa-8-azaspiro4.5decan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {8-methyl-1,4-dioxa-8-azaspiro4.5decan-2-yl}methanamine
    • 1018666-02-8
    • EN300-1614803
    • AKOS006303829
    • {8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine
    • Inchi: 1S/C9H18N2O2/c1-11-4-2-9(3-5-11)12-7-8(6-10)13-9/h8H,2-7,10H2,1H3
    • InChI Key: AIFGAKURDAKNKQ-UHFFFAOYSA-N
    • SMILES: O1C(CN)COC21CCN(C)CC2

Computed Properties

  • Exact Mass: 186.136827821g/mol
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 47.7Ų

{8-methyl-1,4-dioxa-8-azaspiro4.5decan-2-yl}methanamine Pricemore >>

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Additional information on {8-methyl-1,4-dioxa-8-azaspiro4.5decan-2-yl}methanamine

Introduction to {8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine (CAS No. 1018666-02-8)

{8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine (CAS No. 1018666-02-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural flexibility.

The chemical structure of {8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine is characterized by a spirocyclic ring system with a central nitrogen atom and two oxygen atoms, making it a versatile scaffold for the design of novel drugs. The presence of the methyl group at the 8-position adds further complexity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have explored the potential of {8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that these derivatives could effectively reduce oxidative stress and prevent neuronal cell death, suggesting their potential as neuroprotective agents.

In addition to its neuroprotective properties, {8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine has also shown promise in the field of anti-inflammatory drug development. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that this compound and its analogs could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that {8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine may have therapeutic potential for treating inflammatory diseases like rheumatoid arthritis.

The pharmacological profile of {8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine has been further elucidated through computational modeling and molecular dynamics simulations. These studies have provided insights into the binding interactions of this compound with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The results indicate that the spirocyclic structure confers high affinity and selectivity for these targets, which is crucial for optimizing drug efficacy and minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of {8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on the pharmacokinetics and pharmacodynamics of this compound, paving the way for its potential approval as a new therapeutic agent.

In conclusion, {8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanamine (CAS No. 1018666-02-8) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel drugs targeting neurological disorders, inflammatory diseases, and other therapeutic areas. Ongoing research and clinical trials will continue to uncover new insights into its potential applications and contribute to the advancement of modern medicine.

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